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Compound of Interest

Compound Name: (tert-Butoxycarbonyl)methionine

Cat. No.: B558262

(tert-Butoxycarbonyl)methionine, commonly referred to as Boc-L-methionine, is a derivative
of the essential amino acid L-methionine. It serves as a crucial building block in synthetic
chemistry, particularly in the realm of peptide synthesis, where the tert-butoxycarbonyl (Boc)
group acts as a protective shield for the amino functionality of methionine. This protection is
vital for preventing unwanted side reactions during the controlled, stepwise assembly of
peptide chains.[1][2][3] This guide provides a comprehensive overview of its chemical
properties, structure, and applications for researchers, scientists, and professionals in drug
development.

Core Chemical Properties

(tert-Butoxycarbonyl)methionine is a white to off-white crystalline solid at room temperature.
[1] It is generally stable under normal temperatures and pressures.[1]
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Property

Value

Molecular Formula

C10H19NO4S[1][2][4]

Molecular Weight 249.33 g/mol [4][5]1[6][7]
Melting Point 47-50 °C[7]
Boiling Point 415.5 £ 40.0 °C (Predicted)[7]
pKa 3.83 £ 0.10 (Predicted)[1][7]
- Sparingly soluble in water, soluble in DMF
Solubility )
(Immol in 2ml)[1]
White to off-white powder or crystalline solid[1]
Appearance

[2]

Optical Activity

[0]20/D -22°, ¢ = 1 in methanol[7]

Chemical Structure and Identifiers

The structure of (tert-Butoxycarbonyl)methionine consists of the amino acid L-methionine

with its alpha-amino group protected by a tert-butoxycarbonyl group.

Identifier Value
(2S)-2-[(2-methylpropan-2-
IUPAC Name yl)oxycarbonylamino]-4-methylsulfanylbutanoic
acid[4]
SMILES CC(C)(C)OC(=0)N--INVALID-LINK--C(=0)O[4]
INChI=1S/C10H19N0O4S/c1-10(2,3)15-9(14)11-
InChl 7(8(12)13)5-6-16-4/h7H,5-6H2,1-4H3,(H,11,14)
(H,12,13)/t7-/m0/s1[4][8]
CAS Number 2488-15-5[1][2][7]
Boc-L-methionine, Boc-Met-OH, N-Boc-L-
Synonyms

methionine[1][4][7][9]
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Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of (tert-
Butoxycarbonyl)methionine.

Spectroscopic Technique Key Data Points

5 11.62 (br, 1H), 6.91 (br, 1H), 4.40 (m, 1H),
1H NMR (500 MHz, CDCls) 2.52 (t, J = 4.8 Hz, 2H), 2.05 (s, 3H), 1.92-2.15
(m, 2H), 1.42 (s, 9H)[7]

5 174.59, 154.43, 135.18, 121.58, 120.10,
13C NMR (100 MHz, DMSO-d6) 77.43, 52.48, 43.20, 39.52 (DMSO), 34.35,
31.43, 29.51, 26.04, 13.45, 12.60[10]

Key stretches include those for C=0 and N-H

IR Spectroscopy bonds.[4][11]

Mass Spectrometry Molecular ion peak (M+1) at m/z 250.[7]

Role in Peptide Synthesis

(tert-Butoxycarbonyl)methionine is a cornerstone in peptide synthesis, particularly in Solid-
Phase Peptide Synthesis (SPPS).[2][3] The Boc protecting group is stable under neutral or
basic conditions, making it ideal for the stepwise addition of amino acids to a growing peptide
chain.[12] It can be readily removed under mild acidic conditions, which allows for the selective
deprotection of the N-terminus before the next coupling reaction.[12]

The use of Boc-protected amino acids is a well-established strategy in both solution-phase and
solid-phase peptide synthesis.[2][12] This approach is advantageous for the synthesis of
complex and hydrophobic peptides.[13]
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Click to download full resolution via product page
Solid-Phase Peptide Synthesis (SPPS) using Boc-L-Methionine.

Experimental Protocols
Synthesis of (tert-Butoxycarbonyl)-L-methionine

A common method for the synthesis of Boc-L-methionine involves the reaction of L-methionine
with di-tert-butyl dicarbonate (Boc20) under basic conditions.[1][2]

Materials:

L-methionine

» Di-tert-butyl dicarbonate (Boc20)

e Sodium hydroxide (NaOH) or another suitable base
o Water

 Acetonitrile

o Dichloromethane

e 1 N Hydrochloric acid

e Saturated sodium chloride solution
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e Anhydrous sodium sulfate

Procedure:

» Dissolve L-methionine in a mixture of water and acetonitrile.[1][7]

e Add sodium hydroxide to the solution to achieve basic conditions.[1][7]
» Cool the mixture to 0°C in an ice bath.[1][7]

o Slowly add di-tert-butyl dicarbonate to the cooled solution.[1][7]

» Allow the reaction mixture to warm to room temperature and stir for approximately 12 hours.

[11[7]
e Remove the acetonitrile via distillation under reduced pressure.[1][7]

o Adjust the pH of the remaining aqueous solution to 12 with a base like potassium carbonate
and wash with dichloromethane to remove impurities.[1][7]

o Carefully acidify the aqueous phase to a pH of 6 with 1 N hydrochloric acid.[7]
» Extract the product into dichloromethane.[7]

o Combine the organic extracts, wash with a saturated sodium chloride solution, dry over
anhydrous sodium sulfate, and concentrate under reduced pressure to yield the final
product.[1][7]

Safety and Handling

(tert-Butoxycarbonyl)methionine may cause skin and eye irritation, and respiratory irritation.
[4][5] It is important to handle this chemical with appropriate personal protective equipment,
including safety glasses, gloves, and a lab coat.[14][15] Work should be conducted in a well-
ventilated area or under a fume hood.[14] In case of contact, rinse the affected area with plenty
of water.[15][16][17][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to (tert-
Butoxycarbonyl)methionine: Chemical Properties and Structure]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b558262#tert-
butoxycarbonyl-methionine-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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